Cas no 1421283-61-5 (Aromatic 6-\u200bKeto Gestodene)

• Product Name: Aromatic 6-\u200bKeto Gestodene
• CAS No: 1421283-61-5
• MF: C₂₁H₂₂O₃
• MW: 322.397586345673
• CID: 4557242
• Update Time: 2025-06-08

Aromatic 6-\u200bKeto Gestodene Chemical and Physical Properties

Names and Identifiers

• Aromatic 6-Keto Gestodene
• Gestodene EP impurity K
• Gestodene Impurity 11（Gestodene EP Impurity K）
• Gestodene EP Impurity K (Aromatic 6-KetoGestodene)
• Aromatic 6-\u200bKeto Gestodene

• Inchi： 1S/C21H22O3/c1-3-20-9-7-15-14-6-5-13(22)11-17(14)19(23)12-16(15)18(20)8-10-21(20,24)4-2/h2,5-6,8,10-11,15-16,18,22,24H,3,7,9,12H2,1H3/t15-,16-,18+,20+,21+/m1/s1
• InChI Key： IUNCDFJNZLBAAQ-WDMKGZBDSA-N
• SMILES： O([H])[C@@]1(C#C[H])C([H])=C([H])[C@@]2([H])[C@]3([H])C([H])([H])C(C4C([H])=C(C([H])=C([H])C=4[C@@]3([H])C([H])([H])C([H])([H])[C@@]21C([H])([H])C([H])([H])[H])O[H])=O

Additional information on Aromatic 6-\u200bKeto Gestodene

Introduction to Aromatic 6-Keto Gestodene (CAS No: 1421283-61-5)

Aromatic 6-Keto Gestodene, identified by the Chemical Abstracts Service Number (CAS No) 1421283-61-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of gestodene derivatives, which are known for their structural and functional similarities to synthetic progestins. The presence of a keto group at the 6-position of the aromatic ring confers unique reactivity and potential biological activity, making it a valuable subject of study in drug development and molecular biology.

The synthesis and characterization of Aromatic 6-Keto Gestodene have been extensively explored in recent years, particularly in the context of developing novel therapeutic agents. The compound's structure suggests potential applications in hormonal therapies, particularly in the treatment of reproductive health disorders. Its aromatic core and keto functionality make it a versatile intermediate for further chemical modifications, enabling the creation of analogs with enhanced pharmacological properties.

Recent research has highlighted the importance of gestodene derivatives in modulating hormonal pathways. Studies have demonstrated that compounds with a similar structural framework to Aromatic 6-Keto Gestodene can interact with nuclear receptors, such as the progesterone receptor, to elicit specific biological responses. These interactions are critical for understanding the compound's mechanism of action and its potential therapeutic efficacy.

In vitro studies have shown that Aromatic 6-Keto Gestodene exhibits moderate binding affinity to the progesterone receptor, suggesting its ability to modulate hormonal signaling. This property is particularly relevant in the context of developing treatments for conditions such as endometriosis and uterine fibroids, where progesterone receptor activity plays a crucial role. Additionally, the compound's keto group provides a site for further functionalization, allowing researchers to explore its potential as a scaffold for designing more potent and selective progestins.

The pharmacokinetic profile of Aromatic 6-Keto Gestodene is another area of active investigation. Understanding how the compound is metabolized and eliminated from the body is essential for optimizing its therapeutic use. Preliminary studies suggest that it undergoes biotransformation via cytochrome P450 enzymes, similar to other gestodene derivatives. This information is crucial for predicting potential drug-drug interactions and for designing clinical trials that account for individual variations in metabolism.

The role of Aromatic 6-Keto Gestodene in preclinical models has also been examined. Animal studies have provided insights into its effects on reproductive organs and hormonal levels. These findings support its potential as a lead compound for further development. However, additional research is needed to fully elucidate its safety profile and long-term effects.

The development of novel pharmaceutical agents often involves a multidisciplinary approach, integrating insights from chemistry, biology, and medicine. Aromatic 6-Keto Gestodene exemplifies this collaboration, as it represents a compound that has been studied from both a synthetic chemistry perspective and a biological activity standpoint. The integration of computational modeling and high-throughput screening techniques has further accelerated the discovery process, allowing researchers to rapidly assess the potential of this and other gestodene derivatives.

The future directions for research on Aromatic 6-Keto Gestodene include exploring its use in combination therapies and investigating its potential as an antagonist or partial agonist in hormonal signaling pathways. Additionally, studies focusing on its chemical stability and formulation aspects will be crucial for translating preclinical findings into clinical applications.

In conclusion, Aromatic 6-Keto Gestodene (CAS No: 1421283-61-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a valuable role in addressing unmet medical needs.